
crystal structure analysis of strontium chloride
polymorphs

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Strontium;chloride

Cat. No.: B13733270

Get Quote

Introduction
Strontium chloride (SrCl₂) is an inorganic salt with applications ranging from pyrotechnics to

dental care and as a precursor for other strontium compounds. The crystalline form of strontium

chloride, including its anhydrous and various hydrated states, significantly influences its

physical and chemical properties, such as solubility, stability, and bioavailability. For

professionals in research and drug development, a thorough understanding of the different

polymorphic and hydrated forms of SrCl₂ is crucial for quality control, formulation development,

and ensuring consistent material performance.

This technical guide provides a comprehensive overview of the crystal structures of strontium

chloride polymorphs and its common hydrates. It details the experimental protocols for their

characterization using powder X-ray diffraction (PXRD), differential scanning calorimetry

(DSC), and Raman spectroscopy, and presents the relevant crystallographic data in a

structured format for easy comparison.

Crystalline Forms of Strontium Chloride
Strontium chloride is known to exist in an anhydrous form and several hydrated states. While

the term "polymorph" strictly refers to different crystal structures of the same chemical

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b13733270#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13733270?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


compound, in the context of materials science, it is often used more broadly to include different

hydrated forms (pseudopolymorphs), as the presence and arrangement of water molecules

create distinct crystalline phases with unique properties.

Anhydrous Strontium Chloride (SrCl₂) Polymorphs
Under ambient conditions, anhydrous strontium chloride adopts a cubic crystal structure.

However, high-pressure studies have revealed the existence of other polymorphs.

Cubic (Fluorite-type): This is the common and most stable form of anhydrous SrCl₂ at

ambient temperature and pressure. It belongs to the face-centered cubic (FCC) crystal

system.

High-Pressure Orthorhombic Polymorph: Under high pressure, the cubic form can transition

to an orthorhombic crystal system.

High-Pressure Hexagonal Polymorph: Further increases in pressure can lead to a

transformation to a hexagonal crystal structure.

Hydrated Strontium Chloride
Strontium chloride readily forms several stable hydrates, with the hexahydrate being the most

common form crystallized from aqueous solutions at room temperature.

Strontium Chloride Hexahydrate (SrCl₂·6H₂O): A stable hydrate that forms as needle-like

crystals.

Strontium Chloride Dihydrate (SrCl₂·2H₂O): An intermediate hydrate formed during the

dehydration of the hexahydrate.

Strontium Chloride Monohydrate (SrCl₂·H₂O): Another intermediate hydrate in the

dehydration process.

Crystallographic Data
The following table summarizes the crystallographic data for the known polymorphs and

hydrates of strontium chloride.
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Note: N/A indicates that the specific lattice parameters for the high-pressure polymorphs were

not available in the searched literature.

Experimental Protocols for Characterization
The identification and characterization of strontium chloride polymorphs and hydrates are

primarily achieved through a combination of thermoanalytical and crystallographic techniques.

Powder X-ray Diffraction (PXRD)
PXRD is a fundamental technique for identifying crystalline phases and determining their

structural properties.[8]

Methodology:

Sample Preparation:

A small amount of the strontium chloride sample is finely ground using a mortar and pestle

to ensure a random orientation of the crystallites. The ideal particle size is typically less

than 10 µm.
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The resulting powder is carefully packed into a sample holder, ensuring a flat and smooth

surface that is level with the holder's rim to avoid errors in peak positions.

Instrumental Parameters:

X-ray Source: Copper is a common target material, producing Cu Kα radiation with a

wavelength of approximately 1.5418 Å.[9]

Scan Range (2θ): A typical scan range for initial phase identification is from 5° to 70°.

Step Size: A step size of 0.02° to 0.05° is generally sufficient for routine analysis.[9]

Dwell Time (or Scan Speed): A dwell time of 1 to 2 seconds per step is common.[9]

Optics: A standard Bragg-Brentano geometry is typically used.

Data Analysis:

The resulting diffraction pattern (a plot of intensity vs. 2θ) is analyzed to identify the

positions and relative intensities of the diffraction peaks.

These peaks are then compared with standard diffraction patterns from databases such as

the Joint Committee on Powder Diffraction Standards (JCPDS) to identify the crystalline

phase(s) present in the sample.[4]

Differential Scanning Calorimetry (DSC)
DSC is used to study the thermal transitions of a material, such as melting, crystallization, and

solid-solid phase transitions, by measuring the heat flow into or out of a sample as a function of

temperature.[10] For hydrated salts, DSC is particularly useful for observing dehydration

events.

Methodology:

Sample Preparation:

A small amount of the sample (typically 2-5 mg) is accurately weighed and hermetically

sealed in an aluminum pan.[11]
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For dehydration studies, a small hole may be pierced in the lid to allow water vapor to

escape.[11]

An empty, sealed aluminum pan is used as a reference.

Instrumental Parameters:

Temperature Program: A common method involves heating the sample at a constant rate,

such as 10 °C/min.[11][12] The temperature range should be selected to encompass the

expected thermal events (e.g., from room temperature to 400 °C for the dehydration of

strontium chloride hydrates).

Purge Gas: An inert gas, such as nitrogen, is typically used to purge the sample chamber

at a flow rate of around 20-50 mL/min to provide a stable thermal environment.[11]

Data Analysis:

The DSC thermogram plots heat flow against temperature. Endothermic events (e.g.,

melting, dehydration) appear as peaks pointing downwards, while exothermic events (e.g.,

crystallization) are represented by peaks pointing upwards.

The onset temperature, peak temperature, and enthalpy of transitions can be determined

from the thermogram, providing information about the thermal stability and identity of the

different hydrated forms.

Raman Spectroscopy
Raman spectroscopy is a non-destructive technique that provides information about the

vibrational modes of molecules and crystal lattices, offering a unique "fingerprint" for different

crystalline forms.[13]

Methodology:

Sample Preparation:

A small amount of the powder sample is placed on a microscope slide or in a sample vial.

No special preparation is typically required for solid samples.[1]
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Instrumental Parameters:

Excitation Laser: Common laser wavelengths for the analysis of inorganic salts include

532 nm (green) or 785 nm (near-infrared). The choice of laser wavelength can be

important to minimize fluorescence from the sample or impurities.[14]

Laser Power: The laser power should be optimized to obtain a good signal-to-noise ratio

without causing thermal degradation of the sample.

Spectral Range: The Raman spectrum is typically collected over a range of wavenumbers

(e.g., 100-3500 cm⁻¹) to observe the characteristic vibrational modes of the strontium

chloride and water molecules.

Acquisition Time and Accumulations: These parameters are adjusted to achieve a

satisfactory signal-to-noise ratio.

Data Analysis:

The Raman spectrum is a plot of intensity versus Raman shift (in cm⁻¹).

The positions and relative intensities of the Raman bands are characteristic of the specific

polymorph or hydrate and can be used for identification by comparison with reference

spectra. For hydrates, the O-H stretching and bending modes of water provide additional

diagnostic information.

Experimental Workflow
The following diagram illustrates a typical experimental workflow for the characterization of a

sample of strontium chloride to identify its polymorphic or hydrated form.
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Experimental workflow for SrCl₂ polymorph analysis.

Conclusion
The structural characterization of strontium chloride polymorphs and hydrates is essential for

controlling the properties of SrCl₂-containing materials. This guide has provided a detailed

overview of the known crystalline forms of strontium chloride and the standard experimental

protocols for their analysis. By employing a combination of Powder X-ray Diffraction,

Differential Scanning Calorimetry, and Raman Spectroscopy, researchers and drug
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development professionals can effectively identify and characterize the different phases of

strontium chloride, ensuring the quality, stability, and performance of their products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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